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Compound of Interest

(1R,2R)-2-Propoxycyclohexan-1-
Compound Name:

amine
CAS No.: 2253632-57-2
Cat. No.: B2717820

Get Quote

Executive Summary & Strategic Significance

(1R,2R)-2-Propoxycyclohexan-1-amine represents a critical class of 1,2-trans-disubstituted
cyclohexane building blocks.[1] Its rigid chair conformation locks the amino and ether
substituents into a specific spatial arrangement (diequatorial in the ground state), which is
essential for high-affinity binding to protein targets such as the hERG potassium channel,
NaV1.x sodium channels, and Sigma receptors.[1]

This scaffold acts as a "conformational lock," reducing the entropic penalty of binding
compared to flexible linear alkyl chains.[1] It is structurally homologous to the core
pharmacophore found in anti-arrhythmic drugs like Vernakalant and various investigational
analgesics.[1]

Key Applications

e Medicinal Chemistry: Optimization of LogP and blood-brain barrier (BBB) permeability via the
propoxy chain (LogP ~1.8-2.1).[1]
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e Process Chemistry: A robust chiral resolving agent and intermediate for reductive amination.

[1]

o Stereochemical Control: The (1R,2R) configuration is often the "eutomer” (active isomer) in
CNS and cardiovascular targets, necessitating high Enantiomeric Excess (% ee).

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9]

Property Specification Notes

(1R,2R)-2-Propoxycyclohexan-  Trans-diequatorial

IUPAC Name i . .

1l-amine configuration
Molecular Formula CoH1sNO
Molecular Weight 157.26 g/mol
Appearance Colorless to pale yellow oil Hygroscopic
Chirality (1R, 2R) Enantiomer of (1S, 2S)

. Soluble in MeOH, EtOH, DCM,  Slightly soluble in water (pH

Solubility

DMSO dependent)

) Forms stable salts (HCI,

pKa (Calc.) ~10.5 (Amine)

Tartrate)

Synthesis Protocol: The "Boc-Retention" Strategy

Objective: Synthesize (1R,2R)-2-Propoxycyclohexan-1-amine with >99% ee and >98%
chemical purity. Challenge: Direct alkylation of the amino-alcohol can lead to N-alkylation side
products.[1] Solution: A 4-step protocol involving Resolution, N-Protection, O-Alkylation, and
Deprotection.[1]

Workflow Visualization

Retention of
cccccc ,2R)- . N-Boc Protection Stereochem 3. O-Alkylation

rotectior Isolation

4. Depr n
(NaH, n-PrBr) (HCl/Dioxane
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Caption: Step-wise synthesis ensuring retention of the (1R,2R) stereocenter configuration.

Detailed Methodology
Step 1: Optical Resolution[1]

¢ Dissolution: Dissolve racemic trans-2-aminocyclohexanol (100 g, 0.87 mol) in Methanol (500
mL).

o Addition: Add L-(+)-Tartaric acid (0.5 eq) dissolved in hot Methanol.

o Crystallization: Heat to reflux, then cool slowly to 0°C over 12 hours. The (1R,2R)-amine
tartrate salt crystallizes out.[1]

o Recrystallization: Recrystallize the salt from MeOH/Water (9:1) to achieve >99% ee.

» Free Basing: Treat the salt with 4M NaOH and extract with DCM to yield (1R,2R)-2-
aminocyclohexanol.

Step 2: N-Boc Protection

Rationale: Blocks the nitrogen to prevent N-propylation in the next step.[1]
e Dissolve (1R,2R)-2-aminocyclohexanol (1 eq) in DCM.

e Add Triethylamine (1.5 eq) and cool to 0°C.

o Add Di-tert-butyl dicarbonate (Bocz0, 1.1 eq) dropwise.[1]

o Stir at RT for 4 hours. Wash with citric acid (10%) and brine. Concentrate to yield (1R,2R)-N-
Boc-2-aminocyclohexanol.

Step 3: O-Alkylation (The Critical Step)

Safety Warning: NaH generates hydrogen gas.[1] Perform under Nitrogen.

o Deprotonation: Suspend Sodium Hydride (NaH, 60% in oil, 1.5 eq) in anhydrous DMF
(Dimethylformamide) at 0°C.
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» Addition: Add N-Boc intermediate (1 eq) in DMF dropwise. Stir for 30 min until Hz evolution
ceases.

o Alkylation: Add 1-Bromopropane (1.2 eq) dropwise.
e Reaction: Warm to RT and stir for 12-18 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1]
e Quench: Carefully add water at 0°C. Extract with EtOAc.

« Purification: Silica gel chromatography is usually required to remove unreacted starting
material.[1]

Step 4: Deprotection & Salt Formation[1]

» Dissolve the O-propylated intermediate in 1,4-Dioxane.
e Add 4M HCI in Dioxane (5 eq). Stir at RT for 2-4 hours.[1]
» Precipitation: The product often precipitates as the Hydrochloride salt.[1]

« Filtration: Filter and wash with diethyl ether to obtain (1R,2R)-2-Propoxycyclohexan-1-
amine HCI.

Analytical Quality Control (QC)

Ensuring enantiomeric purity is the single most critical QC parameter.[1]

Protocol: Chiral HPLC Method

This method separates the (1R,2R) enantiomer from the (1S,2S) antipode and the cis-
diastereomers.
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Parameter Condition

Daicel CHIRALPAK® AD-H or OD-H (4.6 x 250
Column

mm, 5 um)
) n-Hexane : Isopropanol : Diethylamine (90 : 10 :
Mobile Phase
0.[1]1)
Flow Rate 1.0 mL/min
Temperature 25°C
) UV @ 210 nm (low absorption, high
Detection

concentration required) or Rl (Refractive Index)

(1R,2R) typically elutes after (1S,2S) on AD-H
(Verify with standards)

Retention Times

Protocol: NMR Verification

e 1H NMR (400 MHz, CDCIs): Look for the characteristic multiplet of the methine proton
attached to the ether oxygen (H-2) at 6 3.1-3.3 ppm.[1] The coupling constant (

) between H-1 and H-2 should be ~10 Hz, indicative of trans-diaxial protons (confirming the
diequatorial substituent configuration).[1]

e 13C NMR: Distinct signals for the propoxy carbons (approx. & 72, 23, 10 ppm).[1]

Application in Drug Development[1][2][7][11]
Coupling Reactions (Reductive Amination)

The free amine is typically coupled to aldehydes or ketones to form the final drug scaffold.[1]
Standard Procedure:

* Mix (1R,2R)-2-Propoxycyclohexan-1-amine (1 eq) with the target Aldehyde (1 eq) in DCE
(Dichloroethane).

e Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) and Acetic Acid (1 eq).
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e Stir for 4-16 hours.

e This method preserves the stereocenter on the cyclohexane ring.[1]

Mechanistic Pathway (lon Channel Blockade)

The (1R,2R)-ether-amine motif binds to the inner pore of voltage-gated ion channels.[1] The
protonated amine interacts with conserved aromatic residues (Phe/Tyr) via cation-pi
interactions, while the propoxy tail projects into hydrophobic pockets, stabilizing the
“inactivated" state of the channel.[1]

lon Channel Pore
(NaV / hERG)

(1R,2R)-Ligand
(Protonated)

Enters Pore/ Phe/Tyr Residues
Cation-Pi Interaction
& Hydrophobic Fit

Blocks Ion Flow

State Stabilization

(Inactivated)

Click to download full resolution via product page
Caption: Pharmacological mechanism of action for 1,2-amino-ether scaffolds.[1]

Safety & Handling

o Corrosivity: As a primary amine, the compound is corrosive to skin and eyes.[1] Wear
neoprene gloves and face shield.[1]

 Stability: Store as the HCI salt for long-term stability.[1] The free base absorbs CO:z from air
to form carbamates.[1] Store under Nitrogen/Argon at 2-8°C.

» Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless acylation is
intended).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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